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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

The proper disposal of hydrated strontium compounds is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides detailed

procedures for the handling and disposal of common non-radioactive hydrated strontium

compounds, such as strontium hydroxide octahydrate and strontium chloride hexahydrate,

intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, at a minimum, nitrile, butyl, neoprene, polyvinyl

chloride (PVC), or Viton gloves, chemical splash goggles, and a fully buttoned lab coat.[1] For

handling larger quantities or when there is a risk of dust generation, a face shield and double

gloving are recommended.[1] All handling of strontium compounds should be conducted in a

well-ventilated area or a certified laboratory chemical fume hood.[1][2] Ensure that eyewash

stations and safety showers are readily accessible.[3]

Step-by-Step Disposal Procedure for Hydrated
Strontium Compounds

Waste Identification and Segregation:

Identify the specific hydrated strontium compound to be disposed of and consult its Safety

Data Sheet (SDS) for any specific disposal instructions.
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Do not mix strontium waste with incompatible materials such as strong acids, strong

oxidizing and reducing agents, or flammable materials.[1]

Small Spills Cleanup:

For small spills that can be cleaned up within 10 minutes by trained personnel, isolate the

hazard area.[1][4]

If the material is a solid, carefully sweep it up using spark-resistant tools to avoid

generating dust.[1] Moisten the material with water to reduce airborne dust if necessary.[5]

If the material is a liquid, absorb it with an inert material such as sand or vermiculite.[1]

Place the collected material into a clearly labeled, sealed container for disposal.[1][4]

Wash the spill area thoroughly with water after the material has been removed.[4][5]

Containerization and Labeling:

Collect waste strontium compounds in a compatible and clearly labeled container. A

polyethylene container is often suitable.[1]

The label should include the chemical name, concentration, and any associated hazards.

Store the waste container in a designated, cool, dry, and well-ventilated area, away from

incompatible chemicals.[1][4] Secondary containment is recommended.[1]

Disposal Route Determination:

The appropriate disposal route depends on the specific compound, its concentration, and

local regulations.

Solid Waste: Non-radioactive solid strontium waste should be disposed of as hazardous

waste through a licensed disposal facility. Contact your institution's Environmental Health

and Safety (EHS) department for specific procedures.[6]

Aqueous Solutions:
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For strontium hydroxide solutions, if the pH is 9 or higher, it must be managed as

dangerous waste.[1]

Some aqueous solutions with a pH between 6 and 9 that do not meet other hazardous

waste criteria may be eligible for drain disposal, pending approval from local authorities

and your institution's EHS department.[1] Do not attempt to neutralize hazardous waste

solutions yourself.[1]

Never dispose of strontium compounds in household garbage.[7]

Radioactive Strontium:

It is critical to distinguish between non-radioactive and radioactive strontium (e.g.,

Strontium-90).

Radioactive strontium waste requires special handling and disposal procedures as

mandated by the Nuclear Regulatory Commission (NRC) or equivalent national

authorities.[8] This type of waste is categorized into low-level, high-level, and mixed waste,

each with specific disposal protocols.[8][9]

Quantitative Data for Disposal Considerations
Parameter Value/Range Compound Notes

pH for potential drain

disposal
6 - 9 Strontium Hydroxide

Must not exhibit other

dangerous waste

characteristics.

Subject to local

regulations and EHS

approval.[1]

pH requiring

hazardous waste

disposal

≥ 9 Strontium Hydroxide
To be collected as

dangerous waste.[1]

pH of 50 g/L solution

at 25 °C
5.0 - 7.0 Strontium Chloride [5]

Melting Point 115°C
Strontium Chloride 6-

Hydrate

Decomposes upon

further heating.[4]
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Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from Safety Data Sheets. Specific experimental protocols that generate

strontium waste should incorporate these disposal steps into their methodology to ensure

safety and compliance from the outset.

Disposal Workflow for Hydrated Strontium
Compounds
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Start: Identify Strontium Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Small Spill or Routine Waste?

Spill Cleanup:
1. Isolate Area

2. Absorb/Sweep Up
3. Place in Container

Spill

Routine Waste Collection:
Place in a Labeled,

Compatible Container

Routine

Temporary Storage:
Cool, Dry, Ventilated Area
Away from Incompatibles

Assess Waste Type

Aqueous Solution

Liquid

Solid Waste

Solid

Check pH Radioactive?

Non-Radioactive

No

Radioactive

Yes

Dispose as Hazardous Waste
(Contact EHS)

Follow NRC/EHS Protocol
for Radioactive Waste

pH 6-9?

Consult EHS for
Potential Drain Disposal

Yes No (pH > 9)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of hydrated strontium compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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